5-(6-((4-Fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-phenylthiazole

• IUPAC Name: 5-[6-[(4-fluorophenyl)methylsulfanyl]pyridazin-3-yl]-4-methyl-2-phenyl-1,3-thiazole
• InChI: InChI=1S/C21H16FN3S2/c1-14-20(27-21(23-14)16-5-3-2-4-6-16)18-11-12-19(25-24-18)26-13-15-7-9-17(22)10-8-15/h2-12H,13H2,1H3
• InChI Key: FSUVJNSOSCRJDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=NN=C(C=C3)SCC4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3S2
• Molecular Weight: 393.5 g/mol

Description

The compound “5-(6-((4-Fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-phenylthiazole” is a pyridazin derivative containing different thiobenzyl moieties. It is a versatile material with promising applications in scientific research.

Synthesis Analysis

The synthesis of this compound involves the creation of pyridazin derivatives containing different thiobenzyl moieties. The final products were easily obtained without the need for harsh purification steps.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridazin ring attached to a thiobenzyl moiety, a fluorobenzyl group, and a phenylthiazole group.

Chemical Reactions Analysis

The compound has been screened for its inhibitory activities against the rat intestinal α-glucosidase enzyme. The in vitro results revealed that all the synthesized compounds were more potent than the clinically used drug, acarbose.

Mechanism of Action

Target of Action

The primary target of the compound “5-(6-((4-Fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-phenylthiazole” is the α-glucosidase enzyme . This enzyme is located in the small intestine and plays a crucial role in the digestion of carbohydrates, specifically in the cleavage of 1,4-α-glycosidic linkage of oligo and polysaccharides .

Mode of Action

The compound interacts with the α-glucosidase enzyme, inhibiting its activity . The kinetic study revealed the competitive inhibition behavior of the compound . Docking studies showed imperative interactions such as hydrogen bonding, Pi-Pi T-shaped, and Pi-anion interactions confirming the observed activity .

Biochemical Pathways

The inhibition of the α-glucosidase enzyme by the compound affects the carbohydrate digestion pathway . By inhibiting this enzyme, the compound delays glucose absorption in the digestive system, thereby suppressing postprandial hyperglycemia . This action can be particularly beneficial in the management of conditions like type 2 diabetes mellitus .

Result of Action

The compound’s inhibitory action against α-glucosidase results in a decrease in postprandial hyperglycemia . This means that after a meal, the rise in blood glucose levels is less pronounced, which can be beneficial in managing blood sugar levels in diabetic patients .

Advantages and Limitations for Lab Experiments

One advantage of using 5-(6-((4-Fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-phenylthiazole in lab experiments is that it has been extensively studied in preclinical studies, and its mechanism of action and biochemical and physiological effects are well understood. Additionally, this compound has shown promising results in various scientific research applications. However, one limitation of using this compound in lab experiments is that its efficacy and safety in humans have not been fully established. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for the study of 5-(6-((4-Fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-phenylthiazole. One area of research is the development of more potent and selective this compound analogs for use in cancer research and neurodegenerative disease research. Additionally, further studies are needed to determine the optimal dosage and potential side effects of this compound in humans. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and neurodegenerative diseases should be explored.

Scientific Research Applications

5-(6-((4-Fluorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-phenylthiazole has been studied for its potential use in various scientific research applications, including cancer research, neurodegenerative disease research, and inflammation research. In preclinical studies, this compound has been shown to have anticancer properties, and it has been studied as a potential treatment for breast cancer, prostate cancer, and lung cancer. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.